Cas no 10435-96-8 (Octane-2-sulfonamide)

• Product Name: Octane-2-sulfonamide
• CAS No: 10435-96-8
• MF: C₈H₁₉NO₂S
• MW: 193.306961297989
• CID: 5282203
• Update Time: 2025-06-12

Octane-2-sulfonamide Chemical and Physical Properties

Names and Identifiers

• octane-2-sulfonamide
• 2-Octanesulfonamide
• Octane-2-sulfonamide

• Inchi： 1S/C8H19NO2S/c1-3-4-5-6-7-8(2)12(9,10)11/h8H,3-7H2,1-2H3,(H2,9,10,11)
• InChI Key： LSFBLIOSFQFPBQ-UHFFFAOYSA-N
• SMILES： S(C(C)CCCCCC)(N)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 6
• Complexity: 194
• XLogP3: 2.2
• Topological Polar Surface Area: 68.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic sulfonic acids and derivatives Organosulfonic acids and derivatives Organosulfonamides

Additional information on Octane-2-sulfonamide

Introduction to Octane-2-sulfonamide (CAS No. 10435-96-8)

Octane-2-sulfonamide, a compound with the chemical formula C₈H₁₇NO₂S, is a derivative of sulfonamide that has garnered significant attention in the field of pharmaceutical and chemical research. The compound is identified by its unique CAS number, 10435-96-8, which distinguishes it from other sulfonamide derivatives and underscores its distinct chemical properties and potential applications. This introduction aims to provide a comprehensive overview of Octane-2-sulfonamide, focusing on its chemical structure, synthesis methods, pharmacological properties, and recent advancements in its application within the pharmaceutical industry.

The molecular structure of Octane-2-sulfonamide consists of an octyl group attached to a sulfonamide functional group. This configuration imparts unique solubility and reactivity characteristics, making it a valuable intermediate in organic synthesis. The presence of the sulfonamide group also suggests potential biological activity, which has been a focal point for researchers exploring new therapeutic agents.

One of the most intriguing aspects of Octane-2-sulfonamide is its synthesis. The compound can be synthesized through various methods, including nucleophilic substitution reactions and condensation reactions involving sulfonic acids and amines. Recent studies have explored more efficient and environmentally friendly synthetic routes, leveraging catalytic processes to minimize waste and improve yield. These advancements not only enhance the accessibility of Octane-2-sulfonamide but also align with the growing emphasis on sustainable chemistry practices.

In the realm of pharmacology, Octane-2-sulfonamide has shown promise as a lead compound for developing new drugs. Its sulfonamide moiety is known to interact with biological targets such as enzymes and receptors, making it a versatile scaffold for drug design. Current research is particularly focused on its potential as an antimicrobial agent. Studies have demonstrated that sulfonamide derivatives can disrupt bacterial cell wall synthesis and metabolic pathways, offering a novel approach to combat antibiotic-resistant strains.

Recent clinical trials have begun to explore the efficacy of Octane-2-sulfonamide in treating infections caused by multidrug-resistant bacteria. Preliminary results are promising, indicating that the compound can inhibit bacterial growth effectively while exhibiting lower toxicity compared to traditional antibiotics. This has sparked interest in further developing Octane-2-sulfonamide into a therapeutic agent that could address the growing crisis of antibiotic resistance.

Beyond its antimicrobial properties, Octane-2-sulfonamide has also been investigated for its potential in other therapeutic areas. Researchers are exploring its role in anti-inflammatory treatments, where sulfonamides are known to modulate immune responses. Additionally, the compound's structural features make it a candidate for developing kinase inhibitors, which are crucial in treating cancers and other chronic diseases.

The chemical stability and solubility profile of Octane-2-sulfonamide make it an attractive candidate for formulation into various drug delivery systems. Researchers are experimenting with nanotechnology-based delivery platforms to enhance bioavailability and targeted action. These innovations could significantly improve the therapeutic efficacy of Octane-2-sulfonamide-based drugs, making them more effective against a wide range of diseases.

As our understanding of molecular interactions deepens, so does the potential for harnessing compounds like Octane-2-sulfonamide. Advances in computational chemistry and high-throughput screening have accelerated the discovery process, allowing researchers to rapidly identify promising derivatives and optimize their properties. This synergy between experimental chemistry and computational modeling is paving the way for next-generation pharmaceuticals.

In conclusion, Octane-2-sulfonamide (CAS No. 10435-96-8) represents a significant advancement in pharmaceutical chemistry. Its unique structure, synthetic versatility, and promising biological activity position it as a valuable compound for developing new treatments against infections and other diseases. As research continues to uncover new applications and refine synthetic methodologies, Octane-2-sulfonamide is poised to play a crucial role in shaping the future of medicine.